![molecular formula C16H19IO3 B6201579 ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate CAS No. 2694735-13-0](/img/no-structure.png)
ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
Overview
Description
Ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, also known as EIMP-4-C, is a synthetic compound belonging to the family of organoiodine compounds. It is a colorless, crystalline solid with a melting point of 159-163 °C. It is soluble in organic solvents such as methanol, ethanol, and acetone, and is slightly soluble in water. EIMP-4-C has a variety of uses in scientific research, including as a catalyst, a reagent, and a chromogenic agent.
Scientific Research Applications
Ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has a variety of uses in scientific research. It can be used as a catalyst in organic synthesis reactions, such as the hydroxymethylation of alkenes and alkynes. It can also be used as a reagent in the synthesis of other organoiodine compounds. Additionally, it can be used as a chromogenic agent in thin-layer chromatography.
Mechanism of Action
Ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is an organoiodine compound, which means that it contains an iodine atom bonded to a carbon atom. This type of compound is capable of forming strong hydrogen bonds with other molecules, which makes it useful as a catalyst or reagent in organic synthesis reactions.
Biochemical and Physiological Effects
ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is not known to have any biochemical or physiological effects in humans or other animals. It is not used as a drug or medication, and is not known to be toxic or harmful to humans or other animals.
Advantages and Limitations for Lab Experiments
Ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has several advantages as a reagent in laboratory experiments. It is relatively inexpensive and can be easily obtained from chemical supply companies. It is also relatively stable and can be stored for long periods of time without significant degradation. Additionally, it is soluble in organic solvents, making it easy to use in laboratory experiments.
The main limitation of ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is that it is not very soluble in water, which limits its use in aqueous solutions. Additionally, it is sensitive to light and air and should be stored in a dark, airtight container.
Future Directions
The use of ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate in scientific research is still in its early stages, and there are many potential future directions for research. For example, it could be used to develop new catalysts for organic synthesis reactions, or to develop new chromogenic agents for thin-layer chromatography. Additionally, it could be used to synthesize new organoiodine compounds for use in a variety of applications. Finally, it could be used to develop new drugs or medications for medical use.
Synthesis Methods
Ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is synthesized by a two-step process. In the first step, 4-methylphenyl iodide is reacted with ethyl 2-oxabicyclo[2.1.1]hexane-4-carboxylate in the presence of a base such as sodium or potassium hydroxide. This reaction produces the desired product, ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, as well as a byproduct, sodium iodide. In the second step, the sodium iodide is removed by extraction with an organic solvent such as acetone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate' involves the synthesis of the starting material, 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, followed by esterification with ethanol to form the final product.", "Starting Materials": [ "4-methylbenzaldehyde", "methyl vinyl ketone", "iodomethane", "sodium hydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid", "a. Mix 4-methylbenzaldehyde and methyl vinyl ketone in acetic acid and heat under reflux to form 1-(4-methylphenyl)-2-methyl-3-buten-2-ol", "b. Add sodium hydride to the reaction mixture and stir to form the sodium enolate of 1-(4-methylphenyl)-2-methyl-3-buten-2-ol", "c. Add iodomethane to the reaction mixture and stir to form 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid", "Step 2: Esterification of 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid", "a. Mix 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid and ethanol in the presence of a catalytic amount of acid", "b. Heat the reaction mixture under reflux to form ethyl 1-(iodomethyl)-3-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate" ] } | |
CAS RN |
2694735-13-0 |
Molecular Formula |
C16H19IO3 |
Molecular Weight |
386.2 |
Purity |
95 |
Origin of Product |
United States |
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